Cas no 2227805-31-2 ((2S)-1-aminohept-3-en-2-ol)

• Product Name: (2S)-1-aminohept-3-en-2-ol
• CAS No: 2227805-31-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6046282
• PubChem ID: 165658424
• Update Time: 2023-12-28

(2S)-1-aminohept-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-aminohept-3-en-2-ol
• EN300-1794832
• 2227805-31-2

• Inchi： 1S/C7H15NO/c1-2-3-4-5-7(9)6-8/h4-5,7,9H,2-3,6,8H2,1H3/b5-4+/t7-/m0/s1
• InChI Key： IWBZSPCFSFRKHI-KPJROHGDSA-N
• SMILES： O[C@H](CN)/C=C/CCC

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų